Cas no 1809322-67-5 (N-Benzyl-Boc-DL-alanine)

• Product Name: N-Benzyl-Boc-DL-alanine
• CAS No: 1809322-67-5
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6018632
• PubChem ID: 53399063
• Update Time: 2025-06-11

N-Benzyl-Boc-DL-alanine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-Boc-DL-alanine
• Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-(phenylmethyl)-
• EN300-1071835
• N-Benzyl-Boc-D-alanine
• 2-{benzyl[(tert-butoxy)carbonyl]amino}propanoic acid
• 1809322-67-5

• Inchi： 1S/C15H21NO4/c1-11(13(17)18)16(14(19)20-15(2,3)4)10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,17,18)/t11-/m0/s1
• InChI Key： MYGPVQDUOSMACR-NSHDSACASA-N
• SMILES： C(O)(=O)[C@H](C)N(C(OC(C)(C)C)=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±34.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzyl-Boc-DL-alanine

Professional Introduction to N-Benzyl-Boc-DL-alanine (CAS No. 1809322-67-5)

N-Benzyl-Boc-DL-alanine, a compound with the chemical identifier CAS No. 1809322-67-5, is a significant intermediate in the field of pharmaceutical synthesis and peptidomimetics. This compound, characterized by its structure featuring a benzyl group and a Boc (tert-butoxycarbonyl) protecting group on the amino acid backbone, has garnered considerable attention due to its versatile applications in medicinal chemistry and biotechnology.

The molecular structure of N-Benzyl-Boc-DL-alanine consists of a DL-alanine moiety where the amino group is protected by a Boc group, enhancing stability during synthetic processes. Additionally, the benzyl substitution on the nitrogen atom provides further functionalization possibilities, making it a valuable building block for constructing more complex molecules. The presence of both protecting groups ensures that the reactive sites of the amino acid can be selectively modified, which is crucial for the synthesis of peptidomimetics and other pharmacologically active compounds.

In recent years, there has been a surge in research focused on peptidomimetics as they offer advantages over traditional peptides, including improved bioavailability, stability, and resistance to enzymatic degradation. N-Benzyl-Boc-DL-alanine plays a pivotal role in this domain by serving as a key precursor for designing novel peptidomimetic scaffolds. These scaffolds are being explored for their potential in targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling applications of N-Benzyl-Boc-DL-alanine is in the development of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a key strategy in drug design. For instance, research has demonstrated that peptidomimetics derived from this compound can effectively inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions such as cancer metastasis and rheumatoid arthritis. The benzyl group and Boc protection allow for precise tuning of the inhibitor's properties, optimizing binding affinity and selectivity.

The utility of N-Benzyl-Boc-DL-alanine extends beyond protease inhibition. It has been utilized in the synthesis of stapled peptides, which are designed to maintain specific conformations in proteins. These stapled peptides can disrupt protein-protein interactions or modulate protein folding, offering new avenues for therapeutic intervention. For example, studies have shown that stapled peptides derived from this compound can interfere with the function of oncogenic proteins, providing promising leads for anticancer drug development.

Another area where N-Benzyl-Boc-DL-alanine has shown significant promise is in the field of vaccine development. Peptidomimetics can mimic antigenic epitopes while offering improved stability and immunogenicity compared to natural peptides. Researchers have leveraged this compound to design synthetic vaccines that elicit robust immune responses against pathogens such as HIV and hepatitis C. The ability to modify the structure of these peptidomimetics while retaining key antigenic properties makes them highly attractive candidates for next-generation vaccines.

The synthesis of N-Benzyl-Boc-DL-alanine itself is an elegant example of modern organic chemistry techniques. The process typically involves the protection of DL-alanine's amino group with a Boc group followed by benzylation at the nitrogen atom. This synthetic route highlights the importance of protecting groups in multi-step organic synthesis, allowing for selective functionalization without unwanted side reactions. The availability of high-purity CAS No. 1809322-67-5 ensures that researchers can confidently incorporate this building block into their synthetic strategies without concerns about impurities affecting their results.

The growing interest in peptidomimetics has spurred advancements in synthetic methodologies tailored to these molecules. Techniques such as solid-phase peptide synthesis (SPPS) have been adapted to incorporate non-natural amino acids like N-Benzyl-Boc-DL-alanine, enabling rapid and efficient construction of complex peptidomimetic libraries. These libraries can then be screened using high-throughput screening (HTS) approaches to identify lead compounds with desired biological activities.

In conclusion, N-Benzyl-Boc-DL-alanine (CAS No. 1809322-67-5) is a versatile and indispensable compound in modern pharmaceutical research. Its applications span multiple therapeutic areas, from protease inhibition to vaccine development, underscoring its importance as a building block for innovative drug discovery efforts. As research continues to uncover new uses for this compound, its significance in medicinal chemistry and biotechnology is poised to grow even further.